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Compound of Interest

Compound Name:
2-((2-(Dimethylamino)ethyl)

(methyl)amino)ethanol

Cat. No.: B051265 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-((2-
(Dimethylamino)ethyl)(methyl)amino)ethanol, a chemical that requires careful handling due

to its hazardous properties. The following procedures are designed for researchers, scientists,

and drug development professionals to ensure safe and compliant disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Warning: This substance is known to cause severe skin burns and eye damage. It is also

harmful if swallowed or in contact with skin.[1][2] Before handling, it is crucial to be aware of its

hazards and to use appropriate personal protective equipment.

Primary Hazards:

Causes severe skin burns and eye damage[1]

Causes serious eye damage[1]

May be harmful if swallowed[2]

Combustible liquid

Required Personal Protective Equipment:
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][3]

Skin Protection: Wear protective gloves and impervious clothing.[1][3]

Respiratory Protection: In case of inadequate ventilation, use a full-face respirator with an

appropriate filter (e.g., type ABEK (EN14387)).[1]

Chemical and Physical Properties
Understanding the physical and chemical properties of 2-((2-(Dimethylamino)ethyl)
(methyl)amino)ethanol is essential for its safe handling and disposal.

Property Value

CAS Number 2212-32-0[1]

Molecular Formula C7H18N2O[2]

Boiling Point 207 °C (lit.)

Density 0.904 g/mL at 25 °C (lit.)

Flash Point 87 °C (188.6 °F) - closed cup

**Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent harm to

personnel and the environment.

Step-by-Step Spill Response:

Evacuate and Secure the Area: Remove all personnel from the immediate vicinity of the spill.

Remove Ignition Sources: As the substance is combustible, eliminate any open flames,

sparks, or hot surfaces.[4]

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the buildup of harmful

vapors.
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Contain the Spill: Use inert absorbent materials to contain the spill. Prevent the chemical

from entering drains or waterways.[4]

Clean-Up: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal. Do not use brass or copper containers or tools.[4]

Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent.

Dispose of Waste: All contaminated materials must be disposed of as hazardous waste in

accordance with local, regional, and national regulations.[1]

Proper Disposal Procedure
The disposal of 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol must be conducted in

compliance with all applicable laws and regulations. It is imperative to treat this chemical and

its empty containers as hazardous waste.[1]

Step-by-Step Disposal Guidance:

Consult Regulations: Before initiating any disposal procedures, consult local, regional, and

national hazardous waste regulations.[5]

Do Not Dispose in General Waste or Drains: This chemical should never be disposed of in

the regular trash or poured down the drain.

Use a Licensed Waste Disposal Service: The most appropriate method of disposal is to

contact a licensed professional waste disposal service to arrange for the collection and

proper treatment of the chemical waste.[1]

Properly Label Waste Containers: Ensure that the container holding the waste is clearly and

accurately labeled with the chemical name and associated hazards.

Handle Uncleaned Containers as Hazardous: Empty containers may retain product residue

and should be handled with the same precautions as the chemical itself.[3]

Disposal Decision Workflow
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The following diagram illustrates the logical steps to be taken when disposing of 2-((2-
(Dimethylamino)ethyl)(methyl)amino)ethanol.

Start: Chemical Waste for Disposal

Identify Chemical and Hazards
(2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol)

Consult Local, Regional, and
National Disposal Regulations

Is the waste classified
as hazardous?

Contact Licensed Professional
Waste Disposal Service

Yes

Follow Non-Hazardous
Waste Disposal Procedures

(Not Applicable for this Chemical)

No

Package and Label Waste
According to Regulations

Schedule Waste Pickup

Complete and Retain
Disposal Documentation

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal Decision Workflow for Hazardous Chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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